Cas no 1207861-73-1 ((3beta,12beta,20S)-3-{[2-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy}-12-hydroxydammar-24-en-20-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside)

• Product Name: (3beta,12beta,20S)-3-{[2-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy}-12-hydroxydammar-24-en-20-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• CAS No: 1207861-73-1
• MF: C₅₄O₂₂
• MW: 1000.56461524963
• CID: 2041666
• PubChem ID: 137918164
• Update Time: 2025-04-21

(3beta,12beta,20S)-3-{[2-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy}-12-hydroxydammar-24-en-20-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (3beta,12beta,20S)-3-{[2-O-(beta-D-glucopyranosyl)-beta-D-glucopyranosyl]oxy}-12-hydroxydammar-24-en-20-yl 2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• gynosaponin V
• AKOS040736161
• 1207861-73-1

• Inchi： 1S/C54O22/c1-23(2)11-10-15-54(9,76-49-45(41(66)37(62)29(22-57)72-49)75-46-42(67)38(63)34(59)24(3)69-46)25-12-17-53(8)33(25)26(58)19-31-51(6)16-14-32(50(4,5)30(51)13-18-52(31,53)7)73-48-44(40(65)36(61)28(21-56)71-48)74-47-43(68)39(64)35(60)27(20-55)70-47
• InChI Key： QWHFCLYCRNYMOP-UHFFFAOYSA-N
• SMILES： [C][C]1[C]([O])[C]([O])[C]([O])[C](O[C]2[C](OC([C]3[C]4[C]([C][C]5C(C4([C])[C][C]3)([C])[C][C][C]3C5([C][C][C](C3([C])[C])O[C]3[C](O[C]4[C]([O])[C]([O])[C]([O])[C]([C][O])O4)[C]([O])[C]([O])[C]([C][O])O3)[C])[O])([C][C]/[C]=C(\[C])/[C])[C])O[C]([C][O])[C]([O])[C]2[O])O1 |^1:0,1,2,3,4,5,6,7,8,10,11,14,15,16,18,21,24,27,31,33,34,36,37,39,40,41,42,43,44,45,46,48,50,51,52,53,54,56,58,59,62,64,65,66,68,70,71,72,73,74,^4:17,22,23,25,26,29,30,47,55,60,61,69|

Computed Properties

• Exact Mass: 1092.60802456Da
• Monoisotopic Mass: 1092.60802456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 76
• Rotatable Bond Count: 15
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 357Ų